Cas no 1206592-83-7 (5-amino-N-cyclopropylpyridine-2-carboxamide)

• Product Name: 5-amino-N-cyclopropylpyridine-2-carboxamide
• CAS No: 1206592-83-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 3041883
• Update Time: 2025-08-05

5-amino-N-cyclopropylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-cyclopropylpyridine-2-carboxamide
• SB53428
• 5-amino-N-cyclopropylpyridine-2-carboxamide

• Inchi： 1S/C9H11N3O/c10-6-1-4-8(11-5-6)9(13)12-7-2-3-7/h1,4-5,7H,2-3,10H2,(H,12,13)
• InChI Key： MQTUMWNZSUIWQI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CN=1)N)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 0.3
• Topological Polar Surface Area: 68

Additional information on 5-amino-N-cyclopropylpyridine-2-carboxamide

Introduction to 5-amino-N-cyclopropylpyridine-2-carboxamide (CAS No: 1206592-83-7)

5-amino-N-cyclopropylpyridine-2-carboxamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. With the CAS number 1206592-83-7, this molecule has garnered attention in recent years due to its promising applications in drug discovery and medicinal chemistry. The compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological properties. The presence of both amino and carboxamide functional groups enhances its reactivity and versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural motif of 5-amino-N-cyclopropylpyridine-2-carboxamide consists of a pyridine ring substituted at the 5-position with an amino group, while the 2-position is linked to a carboxamide moiety. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The cyclopropyl group attached to the nitrogen atom introduces conformational constraints, which may affect the compound's binding affinity and selectivity in enzyme or receptor inhibition studies.

In recent years, there has been a growing interest in exploring novel scaffolds for the development of therapeutic agents. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. 5-amino-N-cyclopropylpyridine-2-carboxamide represents an emerging candidate that has shown potential in various preclinical studies. Its unique structural features make it a compelling molecule for further investigation, particularly in the context of modulating key biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration.

One of the most intriguing aspects of 5-amino-N-cyclopropylpyridine-2-carboxamide is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with numerous diseases. The compound's ability to interact with kinase domains has been explored in several laboratory settings, where it has demonstrated promising inhibitory effects on specific kinases without significant off-target effects. This selectivity is a critical factor in drug development, as it minimizes side effects and enhances therapeutic efficacy.

Furthermore, the carboxamide group in 5-amino-N-cyclopropylpyridine-2-carboxamide provides a site for further derivatization, allowing chemists to modify its properties tailored to specific biological targets. This flexibility has enabled researchers to generate libraries of analogs with varying pharmacokinetic profiles and target affinities. Such structural diversification is essential for optimizing drug candidates through high-throughput screening and rational drug design approaches.

The synthesis of 5-amino-N-cyclopropylpyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specialized synthetic methodologies, such as cyclopropanation reactions or metal-catalyzed cross-coupling processes. These synthetic strategies have been refined over time to achieve efficient and scalable production of the compound for both research and industrial applications.

Recent advancements in computational chemistry have also contributed to the understanding of 5-amino-N-cyclopropylpyridine-2-carboxamide's behavior. Molecular docking studies have been employed to predict its binding interactions with potential targets, providing insights into its mechanism of action. These computational approaches complement experimental data, enabling researchers to design more targeted experiments and accelerate the drug discovery process.

The pharmacological profile of 5-amino-N-cyclopropylpyridine-2-carboxamide has been evaluated through various in vitro assays, revealing its potential as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, and inhibiting key inflammatory mediators can lead to significant therapeutic benefits. Preliminary studies have shown that this compound can modulate inflammatory cytokines and reduce oxidative stress in cellular models, suggesting its utility in treating conditions such as rheumatoid arthritis or neuroinflammation.

Another area of interest is the application of 5-amino-N-cyclopropylpyridine-2-carboxamide in oncology research. Cancer cells often exhibit altered signaling pathways that drive their proliferation and survival. By targeting these pathways with small molecules like this one, researchers aim to develop treatments that selectively inhibit tumor growth while sparing healthy cells. Early clinical trials have indicated that derivatives of this compound may have antitumor activity, making it a promising candidate for further development into an anticancer therapeutic.

The safety profile of 5-amino-N-cyclopropylpyridine-2-carboxamide is another critical aspect that has been thoroughly investigated. Toxicological studies have assessed its acute and chronic toxicity levels, providing data on its safety margins and potential side effects. These assessments are essential for determining appropriate dosing regimens and identifying any risks associated with long-term use. The compound has demonstrated moderate toxicity in animal models but remains relatively safe at therapeutic concentrations.

The future prospects for 5-amino-N-cyclopropylpyridine-2-carboxamide are vast, with ongoing research aimed at expanding its therapeutic applications. Investigating new synthetic routes could improve production efficiency and cost-effectiveness, making it more accessible for widespread use. Additionally, exploring novel derivatives through structure-activity relationship (SAR) studies may uncover even more potent and selective agents based on this scaffold.

In conclusion,5-amino-N-cyclopropylpyridine-2-carboxamide (CAS No: 1206592-83-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse biological activities, particularly as a kinase inhibitor and anti-inflammatory agent. With continued research efforts focused on optimizing its synthesis, pharmacological profile, and safety profile, this molecule holds promise as a valuable tool in addressing various diseases.